Cas no 630125-93-8 (Benzenamine, 3-[(4-ethyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-)
630125-93-8 structure
Product Name:Benzenamine, 3-[(4-ethyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-
CAS No:630125-93-8
MF:C14H20F3N3
MW:287.323913574219
CID:1645057
PubChem ID:58659410
Update Time:2025-04-21
Benzenamine, 3-[(4-ethyl-1-piperazinyl)methyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(4-ethyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-
- 3-(4-ethylpiperazin-1-ylmethyl)-5-trifluoromethyl-phenylamine
- DB-338902
- 3-(4-ethyl-piperazin-1-ylmethyl)-5-trifluoromethyl-phenylamine
- 630125-93-8
- SCHEMBL545422
-
- Inchi: 1S/C14H20F3N3/c1-2-19-3-5-20(6-4-19)10-11-7-12(14(15,16)17)9-13(18)8-11/h7-9H,2-6,10,18H2,1H3
- InChI Key: HCMHKIZDBKHXEQ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=CC(=C1)CN1CCN(CC)CC1)N)(F)F
Computed Properties
- Exact Mass: 287.1611
- Monoisotopic Mass: 287.16093214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.5Ų
Experimental Properties
- PSA: 32.5
Benzenamine, 3-[(4-ethyl-1-piperazinyl)methyl]-5-(trifluoromethyl)- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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